molecular formula C12H16ClNO2 B2845013 (2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride CAS No. 2408935-85-1

(2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride

Cat. No. B2845013
CAS RN: 2408935-85-1
M. Wt: 241.72
InChI Key: MSRPUZXQMVAIAJ-DHXVBOOMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride” is a compound with the molecular weight of 241.72 . It is stored at room temperature and appears as a powder . The compound’s IUPAC name is (2S,4R)-2-phenylpiperidine-4-carboxylic acid hydrochloride .


Molecular Structure Analysis

The molecular structure of “(2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride” can be analyzed using various techniques such as X-ray crystallography and Atomic Force Microscopy . These techniques can provide detailed information about the arrangement of atoms in the molecule.


Chemical Reactions Analysis

The chemical reactions involving “(2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride” would depend on the conditions and the reactants present. In general, chemical reactions can be studied in terms of their stoichiometry, the changes they undergo during reactions with other substances, and the rearrangements of the chemical bonds which hold atoms together .


Physical And Chemical Properties Analysis

The physical and chemical properties of “(2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride” include its molecular weight, physical form (powder), and storage temperature (room temperature) . Further analysis could provide more details such as melting point, boiling point, solubility, and stability.

properties

IUPAC Name

(2S,4R)-2-phenylpiperidine-4-carboxylic acid;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15NO2.ClH/c14-12(15)10-6-7-13-11(8-10)9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8H2,(H,14,15);1H/t10-,11+;/m1./s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MSRPUZXQMVAIAJ-DHXVBOOMSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNC(CC1C(=O)O)C2=CC=CC=C2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1CN[C@@H](C[C@@H]1C(=O)O)C2=CC=CC=C2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.71 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2S,4R)-2-Phenylpiperidine-4-carboxylic acid;hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.